Cas no 88218-04-6 (1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-)

• Product Name: 1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-
• CAS No: 88218-04-6
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 640969
• PubChem ID: 13241790
• Update Time: 2025-04-19

1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[(methylthio)methyl]-4-nitro-
• 2-(methylsulfanylmethyl)-4-nitro-1H-benzimidazole
• 2-[(Methylsulfanyl)methyl]-4-nitro-1H-benzimidazole
• DTXSID50531359
• 88218-04-6

• Inchi： 1S/C9H9N3O2S/c1-15-5-8-10-6-3-2-4-7(12(13)14)9(6)11-8/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： FIKRBGYGRLVZAC-UHFFFAOYSA-N
• SMILES： S(C)CC1=NC2C(=CC=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.8Ų